2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H21N3O4S2/c1-2-29-16-7-5-15(6-8-16)23-19(26)14-25-18-10-13-31-20(18)21(27)24(22(25)28)11-9-17-4-3-12-30-17/h3-8,10,12-13,20H,2,9,11,14H2,1H3/p+1
• InChI Key: RKWPTCGVRZSSGH-UHFFFAOYSA-O
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CCC4=CC=CS4
• Molecular Formula: C22H22N3O4S2+
• Molecular Weight: 456.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thiophene ring, a pyrimidine ring, and an acetamide group. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the rings would give the molecule a certain level of rigidity, while the functional groups could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could make it somewhat soluble in water, while the nonpolar rings could make it soluble in organic solvents. Its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Scientific Research Applications

Antitumor Activity

Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity across various human cancer cell lines. The synthesis process involves the creation of novel compounds bearing different functional groups, leading to the discovery of molecules with potent anticancer activity. Notably, some of these compounds have shown comparable or near-comparable activity to doxorubicin, a standard in cancer treatment, against breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines. This highlights the potential of thieno[3,2-d]pyrimidine derivatives as promising candidates for cancer therapy development (Hafez & El-Gazzar, 2017).

Anti-inflammatory and Analgesic Activity

Research into thieno[3,2-d]pyrimidine derivatives has also explored their anti-inflammatory and analgesic properties. Synthesized compounds have been screened for their ability to mitigate inflammation and pain, with some showing comparable activities to acetylsalicylic acid. This indicates the potential of these compounds in the development of new anti-inflammatory and analgesic agents, providing a foundation for further pharmaceutical research and development (Cannito et al., 1990).

Synthesis of Novel Derivatives

The versatility of thieno[3,2-d]pyrimidine as a core structure has been exploited in the synthesis of a wide range of novel derivatives with potential biological activities. These synthetic endeavors not only expand the chemical diversity of thieno[3,2-d]pyrimidine-based compounds but also contribute to the discovery of new molecules with potential therapeutic applications. The methodologies developed for these syntheses are valuable for the field of medicinal chemistry, offering new routes for the creation of compounds with enhanced biological activities (Tolkunov et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, it should be handled with care to avoid exposure, and appropriate safety measures should be taken when working with it.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Researchers could also investigate its synthesis and reactions to better understand its chemical behavior.